Ethyl 6-bromo-2-methyl-5-[2-oxo-2-(prop-2-en-1-yloxy)ethoxy]-1-benzofuran-3-carboxylate
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Description
This compound is a chemical substance with the linear formula C21H19BrO6 . It belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids .
Molecular Structure Analysis
The molecular structure of this compound involves a benzofuran ring, which is a type of aromatic organic compound . The compound also contains a bromine atom, an ethoxy group, and a methyl group attached to the benzofuran ring .Physical and Chemical Properties Analysis
The compound has a molecular weight of 447.286 . Other physical and chemical properties such as melting point, boiling point, and solubility aren’t available in the sources I found.Scientific Research Applications
Synthesis and Biological Activities
Benzofuran derivatives have been synthesized and characterized for various biological activities. A study detailed the synthesis of new benzofuran derivatives, showcasing their potential anti-HIV activities. These compounds, including ethyl 3-bromomethyl-6-methoxycoumarlate, demonstrated the ability to inhibit HIV-1 and HIV-2 replication in cell culture at non-toxic concentrations, highlighting their potential as antiviral agents (Mubarak et al., 2007).
Antimicrobial and Anti-inflammatory Properties
Some benzofuran compounds have been evaluated for their antimicrobial and anti-inflammatory properties. For instance, novel dihydro benzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones were synthesized and shown to possess significant antimicrobial activity, along with potent anti-inflammatory and analgesic activities, suggesting their utility in medical research for developing new therapeutic agents (Rajanarendar et al., 2013).
Anticancer Activities
Certain benzofuran derivatives exhibit anticancer activities. A study on neolignans from traditional Chinese medicine identified compounds with significant inhibitory effects on cancer cell growth. One such compound, methyl (E)-6-hydroxy-2-(4-hydroxyphenyl)-5-(prop-1-en-1-yl)benzofuran-3-carboxylate, was found to induce apoptosis in A549 cells through the mitochondrial pathway, suggesting its potential in cancer research (Ma et al., 2017).
Crystal Structure Analysis
Benzofuran derivatives are also subjects of crystal structure analysis to understand their molecular configurations better. For example, the crystal structure of ethyl E-6-bromo-4-[1-(methoxycarbonyl)cyclobutyl]-2-oxochromene-3-carboxylate was determined by X-ray crystallography, providing insights into the molecular arrangement and potential interactions of such compounds (Kirillov et al., 2015).
Properties
IUPAC Name |
ethyl 6-bromo-2-methyl-5-(2-oxo-2-prop-2-enoxyethoxy)-1-benzofuran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17BrO6/c1-4-6-22-15(19)9-23-14-7-11-13(8-12(14)18)24-10(3)16(11)17(20)21-5-2/h4,7-8H,1,5-6,9H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGLCPWGCGPBIHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC2=CC(=C(C=C21)OCC(=O)OCC=C)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17BrO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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